Tert-butyl 2-(6-chloro-3-methylpyridin-2-yl)acetate
Overview
Description
Molecular Structure Analysis
The molecular formula of “Tert-butyl 2-(6-chloro-3-methylpyridin-2-yl)acetate” is C12H16ClNO2 . The molecular weight is 241.71 .
Physical And Chemical Properties Analysis
The predicted boiling point of “this compound” is 314.2±37.0 °C . The predicted density is 1.133±0.06 g/cm3 . The predicted acidity coefficient (pKa) is -0.05±0.10 .
Scientific Research Applications
Chemical Synthesis
Tert-butyl 2-(6-chloro-3-methylpyridin-2-yl)acetate is utilized in the synthesis of various chemical compounds. For example, it's used in the preparation of 2-(4,6-dimethoxypyrimidin-2-yl) acetonitrile, an important intermediate in chemical synthesis. The process involves decarboxylation reactions and is characterized by high yields and specificity under optimal conditions of temperature and reactant composition (Jin Dong-yuan, 2010).
Analysis Techniques
In analytical chemistry, tert-butyl derivatives have been modified for use in various detection and quantification methods. For instance, in the analysis of terbacil, a chlorinated herbicide, modifications in the detection technique involving tert-butyl derivatives have been made to enhance electron capture gas chromatography for better quantification (W. B. Wheeler et al., 1971).
Structural Analysis
The molecular and solid-state structure of compounds involving tert-butyl groups is a subject of interest in materials science. For instance, the structure of methyl [2-(acridin-9-ylimino)-3-(tert-butylamino)-4-oxothiazolidin-5-ylidene]acetate was determined using various techniques, including X-ray diffraction and NMR, highlighting the compound's potential in material development and understanding molecular interactions (Jana Tomaščiková et al., 2008).
Catalysis and Reactions
In the field of catalysis, tert-butyl derivatives have been employed in synthesizing key intermediates for pharmaceuticals, such as in the chiron synthesis of atorvastatin's side chain. This synthesis involves a series of complex reactions demonstrating the compound's role in facilitating efficient pharmaceutical synthesis (Fangjun Xiong et al., 2014).
Environmental Applications
The degradation pathways and treatment processes for environmental contaminants have also utilized tert-butyl derivatives. An example is the study on the degradation of methyl tert-butyl ether by the UV/H2O2 process, which revealed the formation of tert-butyl formate as a primary byproduct, demonstrating the compound's role in environmental remediation technologies (M. Stefan et al., 2000).
Safety and Hazards
Properties
IUPAC Name |
tert-butyl 2-(6-chloro-3-methylpyridin-2-yl)acetate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16ClNO2/c1-8-5-6-10(13)14-9(8)7-11(15)16-12(2,3)4/h5-6H,7H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGDTYRCTJWKWLS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(C=C1)Cl)CC(=O)OC(C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.71 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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